Cas no 898762-63-5 (Cyclopentyl 2-(4-methylpiperazinomethyl)phenyl ketone)

Cyclopentyl 2-(4-methylpiperazinomethyl)phenyl ketone structure
898762-63-5 structure
Product Name:Cyclopentyl 2-(4-methylpiperazinomethyl)phenyl ketone
CAS No:898762-63-5
MF:C18H26N2O
MW:286.411844730377
MDL:MFCD03842850
CID:880734
PubChem ID:24725510
Update Time:2025-04-19

Cyclopentyl 2-(4-methylpiperazinomethyl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

    • Cyclopentyl 2-(4-methylpiperazinomethyl)phenyl ketone
    • cyclopentyl-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
    • 1-[(2-CYCLOPENTANECARBONYLPHENYL)METHYL]-4-METHYLPIPERAZINE
    • AKOS016021225
    • MFCD03842850
    • DTXSID90643905
    • Cyclopentyl{2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
    • 898762-63-5
    • MDL: MFCD03842850
    • Inchi: 1S/C18H26N2O/c1-19-10-12-20(13-11-19)14-16-8-4-5-9-17(16)18(21)15-6-2-3-7-15/h4-5,8-9,15H,2-3,6-7,10-14H2,1H3
    • InChI Key: QIRNMILPIGPLEX-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC=C1CN1CCN(C)CC1)C1CCCC1

Computed Properties

  • Exact Mass: 286.204513457g/mol
  • Monoisotopic Mass: 286.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 23.6Ų

Cyclopentyl 2-(4-methylpiperazinomethyl)phenyl ketone Pricemore >>

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